3-(4-Methoxyphenyl)-5-(2-phenylethoxy)-[1,2,4]triazolo[4,3-a]pyrazine

• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-5-(2-phenylethoxy)-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C20H18N4O2/c1-25-17-9-7-16(8-10-17)20-23-22-18-13-21-14-19(24(18)20)26-12-11-15-5-3-2-4-6-15/h2-10,13-14H,11-12H2,1H3
• InChI Key: FOEYJDQRLPZFOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C3N2C(=CN=C3)OCCC4=CC=CC=C4

Description

• OSM-S-623 is a compact system-on-module (SoM) developed by Kontron. It belongs to the OSM family and features an i.MX8M Plus processor with a quad-core Arm Cortex-A53 running at 1.6 GHz, an AI processor, 64 GB eMMC storage, and 4 GB LPDDR4 RAM .
• The OSM-S-623 is designed for embedded applications, edge computing, and IoT devices. Its small form factor (30 mm x 30 mm) makes it suitable for space-constrained environments .

Preparation Methods

• Unfortunately, specific synthetic routes and reaction conditions for OSM-S-623 are not readily available in the public domain. it is an industrial product, indicating that it undergoes controlled manufacturing processes.
• For industrial production, Kontron likely employs specialized facilities and proprietary methods to assemble the SoM components.

Chemical Reactions Analysis

• Without detailed chemical information, we can’t provide specific reactions or reagents for OSM-S-623. typical reactions in semiconductor manufacturing involve deposition, etching, and doping processes.
• Major products formed during production would include the fully assembled SoM with its integrated components.

Scientific Research Applications

• OSM-S-623 finds applications in various fields:

  Embedded Systems: Used in edge devices, IoT gateways, and smart appliances.

  Industrial Automation: Enables real-time data processing and control.

  Machine Learning and AI: The AI processor supports inference tasks.

  Multimedia: Handles audio/video processing and streaming.

  Secure Edge Computing: Suitable for secure data processing at the edge.

Mechanism of Action

• OSM-S-623 is not a chemical compound with a traditional mechanism of action. Instead, it operates as a hardware platform.
• Its “effect” lies in its ability to process data, execute algorithms, and facilitate communication between connected devices.

Comparison with Similar Compounds

• Unfortunately, there are no direct analogs to OSM-S-623, as it is a specialized SoM designed for specific applications.
• other SoMs based on different processors (e.g., NXP i.MX series, Intel Atom, or ARM-based SoCs) may serve similar purposes but won’t be identical.